N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide

• CAS No.: 823797-49-5
• Molecular Formula: C18H25NO4
• Molecular Weight: 319.4 g/mol
• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide
• InChI: InChI=1S/C18H25NO4/c1-22-15-9-7-14(17(11-15)23-2)12-19-18(21)10-8-13-5-3-4-6-16(13)20/h7,9,11,13H,3-6,8,10,12H2,1-2H3,(H,19,21)
• InChI Key: YXVDKPPWNOQOED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CNC(=O)CCC2CCCCC2=O)OC

Description

N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide is an organic compound with a complex structure that includes a dimethoxyphenyl group, a cyclohexanone moiety, and a propanamide linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide typically involves multiple steps, starting with the preparation of the intermediate compounds One common method involves the reaction of 2,4-dimethoxybenzyl chloride with a suitable amine to form the corresponding amideThe reaction conditions often require the use of catalysts, controlled temperatures, and specific solvents to achieve high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale batch or continuous flow processes. These methods are optimized for efficiency, cost-effectiveness, and environmental sustainability. The use of automated reactors and advanced purification techniques ensures the consistent quality of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the carbonyl groups to alcohols or amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and electrophiles like nitric acid for substitution reactions. The reaction conditions vary depending on the desired transformation, often requiring specific temperatures, solvents, and catalysts .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols.

Scientific Research Applications

N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and are the subject of ongoing research .

Comparison with Similar Compounds

Similar Compounds

• N-[2-(3,4-Dimethoxyphenyl)ethyl]-acetamide
• N-(2-(3,4-Dimethoxyphenyl)ethyl)-2-methyl-6-phenylthieno(2,3-d)pyrimidin-4-amine
• N-[2-(3,4-Dimethoxyphenyl)ethyl]-2-(4-isobutylphenyl)propanamide

Uniqueness

N-[(2,4-Dimethoxyphenyl)methyl]-3-(2-oxocyclohexyl)propanamide is unique due to its specific structural features, such as the combination of a dimethoxyphenyl group with a cyclohexanone moiety. This unique structure imparts distinct chemical and biological properties, making it valuable for various research applications .